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Compound of Interest

N-Benzyltetrahydro-2H-pyran-4-
Compound Name: )
amine

Cat. No.: B1289214

Technical Guide: N-Benzyltetrahydro-2H-pyran-
4-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzyltetrahydro-2H-pyran-4-amine is a secondary amine containing a tetrahydropyran
ring, a common scaffold in medicinal chemistry. This compound serves as a valuable building
block in the synthesis of more complex molecules, particularly in the development of novel
therapeutic agents. Its structure, combining a flexible benzyl group with a heterocyclic pyran
ring, makes it a versatile intermediate for introducing specific steric and electronic properties
into a target molecule. This guide provides key molecular data and a representative synthetic
protocol for this compound.

Core Molecular Data

The fundamental molecular properties of N-Benzyltetrahydro-2H-pyran-4-amine are
summarized below.
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Property Value
Molecular Formula C12H17NO
Molecular Weight 191.27 g/mol
CAS Number 443344-23-8
Appearance Clear oil

Benzyl-(tetrahydropyran-4-yl)amine, 4-
Synonyms )
benzylaminotetrahydro-2H-pyran

Experimental Protocols

The synthesis of N-Benzyltetrahydro-2H-pyran-4-amine is commonly achieved through the
reductive amination of tetrahydro-2H-pyran-4-one with benzylamine. This two-step, one-pot
reaction involves the formation of an imine intermediate, which is subsequently reduced to the
desired secondary amine.

Protocol: Synthesis via Reductive Amination

This protocol outlines a general procedure for the synthesis of N-Benzyltetrahydro-2H-pyran-
4-amine. Specific reaction conditions such as solvent, reducing agent, and temperature may
be optimized for scale and desired purity.

Materials:

Tetrahydro-2H-pyran-4-one

Benzylamine

A suitable solvent (e.g., methanol, dichloroethane)

A reducing agent (e.g., sodium borohydride (NaBHa4), sodium cyanoborohydride (NaBHsCN),

or sodium triacetoxyborohydride (NaBH(OAC)3))

Deionized water
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An organic extraction solvent (e.g., ethyl acetate, dichloromethane)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Hydrochloric acid (HCI) (optional, for salt formation)

Sodium bicarbonate (NaHCOs) solution (for neutralization)
Procedure:
e Imine Formation:

o In a round-bottom flask, dissolve tetrahydro-2H-pyran-4-one (1 equivalent) and
benzylamine (1 to 1.2 equivalents) in a suitable solvent.

o Stir the mixture at room temperature. The progress of the imine formation can be
monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS). In some cases, gentle heating or the
removal of water may be employed to drive the reaction to completion.

e Reduction:

o Once imine formation is complete or has reached equilibrium, cool the reaction mixture in
an ice bath.

o Slowly add the reducing agent (e.g., sodium borohydride, 1.5 to 2 equivalents) portion-
wise, maintaining the temperature below 10 °C.

o After the addition is complete, allow the reaction to warm to room temperature and stir
until the reduction is complete, as monitored by TLC or GC-MS.

e Workup:
o Carefully quench the reaction by the slow addition of water.

o If the reaction was performed in a water-miscible solvent like methanol, remove the
solvent under reduced pressure.
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o Add water and an organic extraction solvent to the residue and transfer to a separatory
funnel.

o Separate the organic layer. Wash the organic layer sequentially with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

o Purification:

o The crude N-Benzyltetrahydro-2H-pyran-4-amine can be purified by column

chromatography on silica gel or by distillation under reduced pressure to obtain the final
product as a clear oil.

Visualizations

The following diagrams illustrate the synthetic workflow for N-Benzyltetrahydro-2H-pyran-4-
amine.
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Caption: Synthetic workflow for N-Benzyltetrahydro-2H-pyran-4-amine via reductive
amination.

 To cite this document: BenchChem. [N-Benzyltetrahydro-2H-pyran-4-amine molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289214#n-benzyltetrahydro-2h-pyran-4-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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